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Compound of Interest

Compound Name: 1,3-Dimethyluric acid-13C4,15N3

Cat. No.: B12057704

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 1,3-Dimethyluric acid-13C4,1°Ns. The
following procedures detail operational and disposal plans to ensure laboratory safety and
proper chemical handling.

Hazard Identification and Personal Protective
Equipment (PPE)

While 1,3-Dimethyluric acid is not classified as a hazardous material, its toxicological properties
have not been fully investigated.[1][2] Therefore, it is crucial to handle the isotopically labeled
compound with care, minimizing exposure and adhering to standard laboratory safety
protocols. The primary risks are potential irritation upon contact with eyes, skin, or the
respiratory tract if inhaled as a dust.[1]

Recommended Personal Protective Equipment:
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PPE Category Item Specifications & Rationale

) Safety glasses with side To prevent eye contact with
Eye Protection ) ] )
shields or chemical goggles dust particles.[3]

o ] To avoid skin contact. Gloves
) Nitrile or other chemically )
Hand Protection ) should be inspected for tears
resistant gloves
before use.[3]

To protect skin and personal

Body Protection Full-length laboratory coat clothing from contamination.[4]

[5]

A dust mask or respirator may

) ) ) be necessary if handling large
Respiratory Protection Not generally required N ) ) ]

quantities or if there is a risk of

generating dust.[6]

Handling and Storage

Proper handling and storage are critical to maintain the chemical and isotopic integrity of 1,3-
Dimethyluric acid-13Ca4,>Ns and to ensure the safety of laboratory personnel.

Operational Plan:

o Engineering Controls: Work in a well-ventilated area. For procedures that may generate dust,
such as weighing, a chemical fume hood is recommended.[3]

e Hygiene Practices: Avoid eating, drinking, or smoking in the laboratory. Wash hands
thoroughly after handling the compound.[3] Remove and wash contaminated clothing before
reuse.[1]

» Handling Powder: When weighing the powdered compound, do so in a draft-shielded
balance or a fume hood to minimize aerosolization.[3] Avoid generating dust.[1]

Storage Plan:
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Parameter Recommendation

Store the solid compound at -20°C for long-term

Temperature

storage.[7][8]
Container Keep in a tightly closed container.[1]

Store in a cool, dry, well-ventilated area away
Location from incompatible substances such as strong

oxidizing agents.[1]

Spill and Disposal Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent contamination
and exposure.

Spill Response:

o Evacuate: If the spill is large or in a poorly ventilated area, evacuate personnel from the
immediate vicinity.

e Don PPE: Wear appropriate PPE, including gloves, safety goggles, and a lab coat.[3]

e Containment: For a powder spill, gently cover it with a damp paper towel to avoid raising
dust.

o Clean-up: Sweep up or absorb the material and place it into a suitable, clean, dry, and closed
container for disposal.[1]

o Decontaminate: Clean the spill area with soap and water.[3]

Disposal Plan: Waste containing 1,3-Dimethyluric acid-*3C4,>Ns should be handled in
accordance with local, state, and federal regulations for chemical waste.[3] As stable isotopes
are not radioactive, no special precautions for radioactivity are necessary.[3] The disposal
procedures are generally the same as for the unlabeled compound.[3]

Experimental Workflow
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The following diagram outlines the standard procedure for safely handling 1,3-Dimethyluric
acid-13Ca4,*>Ns in a laboratory setting.
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Caption: Workflow for the safe handling of 1,3-Dimethyluric acid-13Ca,'5Ns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-1-3-dimethyluric-acid-13c4-15n3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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